Cas no 412320-72-0 (1-(4-Methyl-1,2,3,6-tetrahydropyridin-5-yl)ethanone)

1-(4-Methyl-1,2,3,6-tetrahydropyridin-5-yl)ethanone structure
412320-72-0 structure
Product name:1-(4-Methyl-1,2,3,6-tetrahydropyridin-5-yl)ethanone
CAS No:412320-72-0
MF:C8H13NO
MW:139.194922208786
CID:926739
PubChem ID:45085548

1-(4-Methyl-1,2,3,6-tetrahydropyridin-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(1,2,5,6-tetrahydro-4-methyl-3-pyridinyl)- (9CI)
    • DB-286840
    • ETHANONE, 1-(1,2,5,6-TETRAHYDRO-4-METHYL-3-PYRIDINYL)-
    • AKOS006353876
    • 412320-72-0
    • 1-(4-Methyl-1,2,3,6-tetrahydropyridin-5-yl)ethanone
    • Inchi: InChI=1S/C8H13NO/c1-6-3-4-9-5-8(6)7(2)10/h9H,3-5H2,1-2H3
    • InChI Key: BNTDQOOATSMOPH-UHFFFAOYSA-N
    • SMILES: CC1=C(CNCC1)C(=O)C

Computed Properties

  • Exact Mass: 139.099714038g/mol
  • Monoisotopic Mass: 139.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 29.1Ų

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